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Compound of Interest

Compound Name: Ammonium sulfide

Cat. No.: B085412 Get Quote

An In-depth Technical Guide to Ammonium Sulfide Solution: CAS Number and Safety Data

For researchers, scientists, and drug development professionals, a comprehensive

understanding of chemical properties and safety protocols is paramount. This guide provides a

detailed overview of ammonium sulfide solution, focusing on its Chemical Abstracts Service

(CAS) number and essential safety data sheet (SDS) information.

CAS Number: 12135-76-1[1][2][3][4]

Summary of Quantitative Data
The following tables summarize the key quantitative data for ammonium sulfide solution,

compiled from various safety data sheets.

Table 1: Physical and Chemical Properties
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Property Value Source

Molecular Formula (NH₄)₂S [2][3][4][5]

Molecular Weight 68.14 g/mol [2][3][4]

Appearance Colorless to yellow liquid [2][5][6]

Odor
Strong odor of rotten eggs and

ammonia
[2][5][6]

pH 9.5 to 11 [1][5]

Boiling Point 104°F (40°C) [1][2]

Melting/Freezing Point 0° to 10°F (-17.8° to -12.2°C) [1]

Flash Point
71.6°F (22°C) to 140°F (60°C)

(solution)
[1][2][7][8]

Specific Gravity 0.99 to 1.01 at 68°F [2]

Lower Flammability Limit 4% (as Hydrogen Sulfide) [2][7]

Upper Flammability Limit 46% (as Hydrogen Sulfide) [2][7]

Table 2: Hazard Identification and Toxicity
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Hazard Description Source

NFPA 704 Rating
Health: 4, Flammability: 3,

Reactivity: 1
[1]

Primary Hazards
Flammable, Corrosive, Acutely

Toxic
[2][9]

Acute Oral Toxicity Category 3 [1]

Acute Inhalation Toxicity Category 3 [10]

Skin Corrosion/Irritation
Category 1B (Causes severe

skin burns)
[9][11][12]

Eye Damage/Irritation
Category 1 (Causes serious

eye damage)
[11][12]

Aquatic Toxicity Very toxic to aquatic life [9][13]

Ecotoxicity Data
100 ppm, 72 hrs, goldfish

killed, fresh water
[1]

Experimental Protocols: Safety and Handling
Procedures
Detailed methodologies for the safe handling and use of ammonium sulfide solution are

critical to prevent exposure and accidents.

1. Personal Protective Equipment (PPE)

Eye/Face Protection: Chemical safety goggles and a full-face shield are mandatory.[1]

Skin Protection: Neoprene or chemical-resistant gloves, a chemical suit, and boots should be

worn to prevent skin contact.[1][5]

Respiratory Protection: A NIOSH-approved self-contained breathing apparatus (SCBA) with

a full facepiece operated in pressure-demand or other positive-pressure mode is required,

especially in areas with inadequate ventilation.[1][7]
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2. Handling and Storage

Handling: Use only in a well-ventilated area, such as a fume hood.[1][5] Avoid contact with

skin and eyes and inhalation of vapors.[1] All equipment used for handling must be grounded

to prevent static discharge.[2] Use non-sparking tools.[1][2]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[1][14] Keep containers tightly closed and upright.[1][13] Separate from incompatible

materials such as acids and strong oxidizing agents.[7][15]

3. First Aid Measures

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical

attention.[1][6]

Skin Contact: Immediately flush the affected area with large amounts of water for at least 15

minutes while removing contaminated clothing.[1][6] Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding eyelids open.[1][6] Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, give large quantities of water.

[1][6] Seek immediate medical attention.[1]

4. Spill and Leak Procedures

Spill Response: Evacuate the area and eliminate all ignition sources.[2] Ventilate the area of

the spill.[7] Absorb the spill with inert, non-combustible material such as sand or earth.[2][7]

Use non-sparking tools for cleanup.[7]

Disposal: Dispose of contaminated material in a sealed container according to federal, state,

and local regulations.[1]

5. Firefighting Measures
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Extinguishing Media: Use dry chemical, CO₂, water spray, or alcohol-resistant foam.[2] For

small fires, large quantities of water are suitable.[1]

Specific Hazards: Flammable liquid and vapor.[9] Vapors can form explosive mixtures with

air.[13] Contact with acids liberates toxic and flammable hydrogen sulfide gas.[2]

Combustion may produce toxic gases such as sulfur oxides and nitrogen oxides.[13]

Visualizing Safety Information Flow
The following diagram illustrates the logical flow of safety information and response procedures

for handling ammonium sulfide solution.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://cameochemicals.noaa.gov/chemical/2458
https://www.moleko.com/sites/moleko/files/files/2021-10/Ammonium%20sulfide%20solution%20SDS.pdf
https://www.cdhfinechemical.com/images/product/msds/143_71526124_AmmoniumSulphideSoln.(Yellow)-MSDS.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Ammoniumsulfidesolution.pdf/
https://cameochemicals.noaa.gov/chemical/2458
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Ammoniumsulfidesolution.pdf/
https://www.benchchem.com/product/b085412?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification

Preventative Measures

Emergency Response

Disposal

Ammonium Sulfide Solution
CAS: 12135-76-1

Flammable Liquid Acutely Toxic
Corrosive Aquatic Toxicity

Use in well-ventilated area
Ground equipment

Use non-sparking tools

Inhalation: Fresh Air, Oxygen
Skin/Eye: Flush with Water

Ingestion: Do NOT induce vomiting

Store in cool, dry, well-ventilated area
Separate from incompatibles

Chemical Goggles & Face Shield
Chemical Resistant Gloves & Suit

SCBA

Dispose in accordance with
local, state, and federal regulations

Evacuate & Ventilate
Eliminate Ignition Sources
Absorb with inert material

Use Dry Chemical, CO2, or Foam
Wear SCBA

Click to download full resolution via product page

Caption: Logical flow of safety protocols for ammonium sulfide solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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